Cas no 1071554-61-4 (Methyl 3-chloro-2-iodobenzoate)
1071554-61-4 structure
Product Name:Methyl 3-chloro-2-iodobenzoate
CAS No:1071554-61-4
MF:C8H6ClIO2
MW:296.489513874054
CID:2126686
PubChem ID:67325044
Update Time:2024-11-06
Methyl 3-chloro-2-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-chloro-2-iodobenzoate
- YYKVKICNNFADTE-UHFFFAOYSA-N
- Benzoicacid,3-chloro-2-iodo-,methylester
- G11357
- methyl3-chloro-2-iodobenzoate
- DB-308280
- 1071554-61-4
- SCHEMBL2226875
- Methyl 3-chloro-2-iodobenzoate
-
- Inchi: 1S/C8H6ClIO2/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4H,1H3
- InChI Key: YYKVKICNNFADTE-UHFFFAOYSA-N
- SMILES: IC1C(=CC=CC=1C(=O)OC)Cl
Computed Properties
- Exact Mass: 295.91010g/mol
- Monoisotopic Mass: 295.91010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.1
Methyl 3-chloro-2-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027942-250mg |
Methyl 3-chloro-2-iodobenzoate |
1071554-61-4 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A013027942-500mg |
Methyl 3-chloro-2-iodobenzoate |
1071554-61-4 | 97% | 500mg |
$806.85 | 2023-09-04 | |
| Alichem | A013027942-1g |
Methyl 3-chloro-2-iodobenzoate |
1071554-61-4 | 97% | 1g |
$1445.30 | 2023-09-04 | |
| 1PlusChem | 1P0097FT-100mg |
3-Chloro-2-iodo-benzoic acid methyl ester |
1071554-61-4 | 95% | 100mg |
$172.00 | 2023-12-26 | |
| 1PlusChem | 1P0097FT-250mg |
3-Chloro-2-iodo-benzoic acid methyl ester |
1071554-61-4 | 95% | 250mg |
$307.00 | 2023-12-26 | |
| 1PlusChem | 1P0097FT-1g |
3-Chloro-2-iodo-benzoic acid methyl ester |
1071554-61-4 | 95% | 1g |
$844.00 | 2023-12-26 | |
| Ambeed | A916288-100mg |
Methyl 3-chloro-2-iodobenzoate |
1071554-61-4 | 95% | 100mg |
$189.0 | 2024-04-26 | |
| Ambeed | A916288-250mg |
Methyl 3-chloro-2-iodobenzoate |
1071554-61-4 | 95% | 250mg |
$338.0 | 2024-04-26 | |
| Ambeed | A916288-1g |
Methyl 3-chloro-2-iodobenzoate |
1071554-61-4 | 95% | 1g |
$901.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1603705-500mg |
Methyl 3-chloro-2-iodobenzoate |
1071554-61-4 | 97% | 500mg |
¥3694.00 | 2024-08-09 |
Methyl 3-chloro-2-iodobenzoate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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